![molecular formula C13H11N3O4 B13717290 5-Nitro-3-(2-pyridyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-ol](/img/structure/B13717290.png)
5-Nitro-3-(2-pyridyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-ol
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Description
MFCD32199194 is a chemical compound with unique properties and applications It is known for its specific molecular structure and reactivity, making it a valuable compound in various scientific fields
Properties
Molecular Formula |
C13H11N3O4 |
|---|---|
Molecular Weight |
273.24 g/mol |
IUPAC Name |
5-nitro-3-pyridin-2-yl-2,4-dihydro-1,4-benzoxazin-3-ol |
InChI |
InChI=1S/C13H11N3O4/c17-13(11-6-1-2-7-14-11)8-20-10-5-3-4-9(16(18)19)12(10)15-13/h1-7,15,17H,8H2 |
InChI Key |
AHVYTVCNEZXRGM-UHFFFAOYSA-N |
Canonical SMILES |
C1C(NC2=C(C=CC=C2O1)[N+](=O)[O-])(C3=CC=CC=N3)O |
Origin of Product |
United States |
Preparation Methods
The preparation of MFCD32199194 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that involve the use of various reagents and catalysts. The industrial production methods for MFCD32199194 are designed to ensure high yield and purity. These methods often involve large-scale chemical processes that are optimized for efficiency and cost-effectiveness .
Chemical Reactions Analysis
MFCD32199194 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxidized forms of the compound, while substitution reactions may result in the formation of various substituted derivatives .
Mechanism of Action
The mechanism of action of MFCD32199194 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biochemical and physiological effects, depending on the specific target and pathway involved. Understanding the mechanism of action of MFCD32199194 is crucial for its application in scientific research and drug development .
Comparison with Similar Compounds
MFCD32199194 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share certain structural features or chemical properties, but MFCD32199194 may exhibit distinct reactivity or biological activity. Some similar compounds include those with analogous molecular structures or functional groups.
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